Cas no 64003-50-5 (Salinomycin, 20-deoxy-)

• Product Name: Salinomycin, 20-deoxy-
• CAS No: 64003-50-5
• MF: C₄₂H₇₀O₁₀
• MW: 734.9992146492
• CID: 515020
• PubChem ID: 198464
• Update Time: 2025-04-19

Salinomycin, 20-deoxy- Chemical and Physical Properties

Names and Identifiers

• Salinomycin, 20-deoxy-
• 2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.5⁷.3⁵]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-5-methyloxan-2-yl]butano
• 20-Deoxysalinomycin
• 2-(6-{6-[2-(5-Ethyl-5-hydroxy-6-methyloxan-2-yl)-2,10,12-trimethyl-1,6,8-trioxadispiro[4.1.5~7~.3~5~]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl}-5-methyloxan-2-yl)butanoic acid
• 64003-50-5
• XLVIXTBNHCWLTO-UHFFFAOYSA-N
• Antibiotic SY 1
• SY-1
• 2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-5-methyloxan-2-yl]butanoic acid
• DTXSID70981913

• Inchi： 1S/C42H70O10/c1-11-30(38(45)46)32-16-15-24(4)36(49-32)28(8)34(43)27(7)35(44)31(12-2)37-25(5)23-26(6)42(50-37)19-14-18-41(52-42)22-21-39(10,51-41)33-17-20-40(47,13-3)29(9)48-33/h14,19,24-34,36-37,43,47H,11-13,15-18,20-23H2,1-10H3,(H,45,46)
• InChI Key： XLVIXTBNHCWLTO-UHFFFAOYSA-N
• SMILES： O1C2(CC=CC3(C(C)CC(C)C(C(CC)C(C(C)C(C(C)C4C(C)CCC(C(C(=O)O)CC)O4)O)=O)O3)O2)CCC1(C)C1CCC(CC)(C(C)O1)O

Computed Properties

• Exact Mass: 734.4971
• Monoisotopic Mass: 734.497
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 804.6°Cat760mmHg
• Flash Point: 232°C
• Refractive Index: 1.54
• PSA: 140.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides